Cas no 1470-50-4 (oct-2-enoic acid)

oct-2-enoic acid Properties

Names and Identifiers

• 2-Octenoic acid
• Oct-2-enoic acid
• NSC 66570
• T2 OCTENOIC ACID
• FEMA NUMBER 3957
• RARECHEM AL BK 0164
• (2E)-2-Octenoic acid
• TRANS-2-OCTENOIC ACID
• 2-OCTENOIC ACID (TRANS-)
• 2-Octenoic acid oct-2-enoic acid
• 2-OCTENOIC ACID 97%
• NCIOpen2_000192
• SY049616
• 2-Octenic acid
• MFCD00002706
• D91783
• FT-0604932
• 2-Octenoic acid, (Z)-
• DTXSID50862675
• 2-OCTENOIC ACID
• +Expand

• MDL： MFCD00002706
• InChIKey： CWMPPVPFLSZGCY-VOTSOKGWSA-N
• Inchi： InChI=1S/C8H14O2/c1-2-3-4-5-6-7-8(9)10/h6-7H,2-5H2,1H3,(H,9,10)/b7-6+
• SMILES： C(O)(=O)/C=C/CCCCC

Computed Properties

• Exact Mass: 274.17808
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 5
• Monoisotopic Mass: 142.099379685g/mol
• Heavy Atom Count: 10
• Complexity: 116
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 94.83
• Refractive Index: n20/D 1.4588(lit.)
• Boiling Point: 154 °C22 mm Hg(lit.)
• Melting Point: 5-6 °C(lit.)
• Flash Point: >230 °F
• Density: 0.944 g/mL at 25 °C(lit.)